Cas no 2549026-96-0 (2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine)

• Product Name: 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine
• CAS No: 2549026-96-0
• MF: C₁₉H₂₈FN₅O
• MW: 361.4569272995
• CID: 5328883
• Update Time: 2025-05-17

2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[[4-(4-Ethyl-1-piperazinyl)-2-butyn-1-yl]oxy]-1-piperidinyl]-5-fluoropyrimidine
• 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine

• Inchi： 1S/C19H28FN5O/c1-2-23-10-12-24(13-11-23)7-3-4-14-26-18-5-8-25(9-6-18)19-21-15-17(20)16-22-19/h15-16,18H,2,5-14H2,1H3
• InChI Key： ZOIQSVHZLBPSQW-UHFFFAOYSA-N
• SMILES： C1(N2CCC(OCC#CCN3CCN(CC)CC3)CC2)=NC=C(F)C=N1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.3±60.0 °C(Predicted)
• pka: 7.63±0.10(Predicted)

Additional information on 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine

Comprehensive Overview of 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine (CAS No. 2549026-96-0)

2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine (CAS No. 2549026-96-0) is a structurally complex small molecule that has garnered significant attention in the field of medicinal chemistry. This compound features a unique combination of a piperidine core, a fluoropyrimidine moiety, and an ethylpiperazine side chain, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

The compound's CAS number 2549026-96-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its fluoropyrimidine component is noteworthy due to the widespread use of fluorinated compounds in pharmaceuticals, where fluorine atoms often enhance metabolic stability and bioavailability. The presence of an ethylpiperazine group further adds to its versatility, as this moiety is frequently employed to improve solubility and target engagement in drug design.

In recent years, the scientific community has shown growing interest in 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine due to its potential applications in addressing unmet medical needs. For instance, its structural features align with compounds investigated for their role in kinase inhibition, a hot topic in oncology and inflammatory disease research. Kinases are enzymes that play pivotal roles in cell signaling, and their dysregulation is implicated in numerous pathologies. The compound's piperidine and fluoropyrimidine motifs are often found in kinase inhibitors, sparking curiosity about its mechanism of action.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The ethylpiperazine moiety is a common feature in CNS-active drugs, as it can enhance blood-brain barrier penetration. This has led to speculation about its utility in treating neurological disorders, though rigorous preclinical studies are needed to validate these hypotheses. The integration of fluorine atoms in the pyrimidine ring also suggests possible advantages in terms of binding affinity and selectivity, which are critical factors in CNS drug design.

From a synthetic chemistry perspective, 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine presents intriguing challenges and opportunities. The but-2-yn-1-yloxy linker introduces a rigid alkyne spacer, which can influence the compound's conformational flexibility and interaction with biological targets. Synthetic routes to this molecule likely involve multi-step processes, including Sonogashira coupling or nucleophilic substitution reactions, which are well-documented in the literature for similar scaffolds.

The compound's physicochemical properties, such as logP (a measure of lipophilicity) and pKa, are also of great interest to researchers. These parameters are essential for predicting its absorption, distribution, metabolism, and excretion (ADME) profile. Given the increasing emphasis on drug-likeness and lead optimization in pharmaceutical R&D, understanding these properties can provide valuable insights into its potential as a drug candidate.

In the context of artificial intelligence (AI) and machine learning (ML) in drug discovery, 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine could serve as a valuable case study. AI-driven approaches are increasingly used to predict compound activity, optimize structures, and identify novel targets. The compound's complex structure and potential biological relevance make it an intriguing subject for computational modeling and virtual screening efforts.

Environmental and green chemistry considerations are also relevant when discussing this compound. The pharmaceutical industry is under growing pressure to adopt sustainable practices, and the synthesis of 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine may benefit from catalytic methods or solvent-free reactions to minimize waste and energy consumption. These aspects align with broader trends in sustainable drug development.

In summary, 2-(4-{4-(4-ethylpiperazin-1-yl)but-2-yn-1-yloxy}piperidin-1-yl)-5-fluoropyrimidine (CAS No. 2549026-96-0) represents a fascinating intersection of chemistry, biology, and technology. Its unique structure, combined with the growing demand for innovative therapeutics, positions it as a compound of significant interest. Future research will likely explore its pharmacological potential, synthetic accessibility, and applicability in cutting-edge drug discovery paradigms.